Cas no 1994805-65-0 (4-ethyl-6',7'-dihydro-5'H-spirocyclohexane-1,4'-thieno3,2-cpyridine)

• Product Name: 4-ethyl-6',7'-dihydro-5'H-spirocyclohexane-1,4'-thieno3,2-cpyridine
• CAS No: 1994805-65-0
• MF: C₁₄H₂₁NS
• MW: 235.388242483139
• CID: 5905341
• PubChem ID: 165863214
• Update Time: 2025-07-01

4-ethyl-6',7'-dihydro-5'H-spirocyclohexane-1,4'-thieno3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-6',7'-dihydro-5'H-spirocyclohexane-1,4'-thieno3,2-cpyridine
• EN300-1074907
• 4-ethyl-6',7'-dihydro-5'H-spiro[cyclohexane-1,4'-thieno[3,2-c]pyridine]
• 1994805-65-0

• Inchi： 1S/C14H21NS/c1-2-11-3-7-14(8-4-11)12-6-10-16-13(12)5-9-15-14/h6,10-11,15H,2-5,7-9H2,1H3
• InChI Key： QUSYEQKPRKMMJW-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCNC12CCC(CC)CC1

Computed Properties

• Exact Mass: 235.13947085g/mol
• Monoisotopic Mass: 235.13947085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 40.3Ų

Additional information on 4-ethyl-6',7'-dihydro-5'H-spirocyclohexane-1,4'-thieno3,2-cpyridine

Introduction to 4-ethyl-6',7'-dihydro-5'H-spirocyclohexane-1,4'-thieno[3,2-cpyridine] (CAS No. 1994805-65-0)

4-ethyl-6',7'-dihydro-5'H-spirocyclohexane-1,4'-thieno[3,2-cpyridine, identified by its CAS number 1994805-65-0, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic molecule features a unique fusion of a cyclohexane ring with a thieno[3,2-cpyridine moiety, making it a promising candidate for further exploration in drug discovery and development. The presence of both ethyl and spirocyclic functional groups enhances its potential bioactivity, positioning it as an intriguing subject for synthetic chemists and biologists alike.

The synthesis of 4-ethyl-6',7'-dihydro-5'H-spirocyclohexane-1,4'-thieno[3,2-cpyridine] involves intricate organic transformations that highlight the versatility of modern synthetic methodologies. The spirocyclic core is particularly challenging to construct due to its rigid framework, which demands precise control over reaction conditions to achieve high yields and purity. Recent advances in transition-metal catalysis have enabled more efficient routes to such systems, allowing for the rapid assembly of complex scaffolds like this one.

In the realm of medicinal chemistry, the structural motifs present in 4-ethyl-6',7'-dihydro-5'H-spirocyclohexane-1,4'-thieno[3,2-cpyridine] suggest potential interactions with biological targets. The thieno[3,2-cpyridine ring is a known pharmacophore in several bioactive molecules, often mediating binding to enzymes or receptors involved in metabolic pathways. Additionally, the spirocyclic arrangement can introduce conformational rigidity, which may enhance binding affinity and selectivity. These features make this compound an attractive scaffold for designing novel therapeutic agents.

Recent studies have begun to explore the pharmacological properties of derivatives inspired by 4-ethyl-6',7'-dihydro-5'H-spirocyclohexane-1,4'-thieno[3,2-cpyridine]. For instance, researchers have investigated analogs with modified substituents on the cyclohexane ring or the thieno[3,2-cpyridine moiety to assess their effects on enzyme inhibition or receptor modulation. Preliminary findings indicate that certain derivatives exhibit promising activity against targets relevant to inflammatory diseases and cancer. These results underscore the importance of exploring structurally diverse compounds like 4-ethyl-6',7'-dihydro-5'H-spirocyclohexane-1,4'-thieno[3,2-cpyridine] as potential leads for drug development.

The computational modeling of 4-ethyl-6',7'-dihydro-5'H-spirocyclohexane-1,4'-thieno[3,2-cpyridine] has also provided valuable insights into its binding interactions. Molecular docking studies have been conducted to predict how this molecule might interact with various biological targets. These simulations have helped identify key regions for functionalization to optimize bioactivity. By leveraging computational tools alongside experimental approaches, researchers can accelerate the discovery process and prioritize compounds for further investigation.

The synthetic utility of 4-ethyl-6',7'-dihydro-5'H-spirocyclohexane-1,4'-thieno[3,2-cpyridine] extends beyond its immediate pharmacological relevance. Its complex structure serves as a benchmark for developing new synthetic strategies in medicinal chemistry. The challenges associated with constructing its framework have driven innovation in synthetic methodologies, contributing to the broader field of organic chemistry. This compound exemplifies how structurally intricate molecules can inspire advancements in both synthetic techniques and drug discovery paradigms.

As research progresses, the exploration of 4-ethyl-6',7'-dihydro-5'H-spirocyclohexane-1,4'-thieno[3,2-cpyridine] and its derivatives is expected to yield novel insights into disease mechanisms and therapeutic strategies. The combination of its unique structural features with emerging computational tools promises to unlock new possibilities in pharmaceutical innovation. By continued investigation into such molecules, scientists can hope to develop more effective and targeted treatments for a variety of diseases.

In conclusion, 4 - ethyl - 6' , 7' - dihydro - 5' H - spirocyclohexane - 1 , 4' - thieno [ 3 , 2 - cpyridine (CAS No. 1994805 - 65 - 0) represents a fascinating compound with significant potential in pharmaceutical research. Its complex architecture and bioactive moieties make it a valuable scaffold for drug discovery efforts aimed at addressing unmet medical needs. As our understanding of its properties grows through both experimental and computational studies, this molecule is poised to contribute meaningfully to the advancement of medicinal chemistry.